6-nitro-1,2,3-benzotriazin-4(3H)-one

• IUPAC Name: 6-nitro-3H-1,2,3-benzotriazin-4-one
• InChI: InChI=1S/C7H4N4O3/c12-7-5-3-4(11(13)14)1-2-6(5)8-10-9-7/h1-3H,(H,8,9,12)
• InChI Key: HFYBDBPOKYEMJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C(=O)NN=N2
• Molecular Formula: C7H4N4O3
• DSSTOX Substance ID: DTXSID80302291
• Molecular Weight: 192.13 g/mol
• CAS RN: 91532-29-5

Description

6-Nitro-1,2,3-benzotriazin-4(3H)-one is a chemical compound that belongs to the class of benzotriazinones. This compound is of interest due to its potential applications in various chemical reactions and its structural properties. The presence of the nitro group at the 6-position on the benzotriazinone ring system can significantly influence the chemical behavior of this molecule .

Synthesis Analysis

The synthesis of 6-nitro-1,2,3-benzotriazin-4(3H)-one derivatives can be achieved through different synthetic routes. For instance, the reaction of o-nitroanilines with sulfur monochloride has been developed as a convenient one-pot synthesis method for nitro derivatives of benzotriazinones . Additionally, the synthesis of related compounds, such as 2-nitro-4,5,6,7-tetrachloro-2H-benzotriazole, has been reported, which involves the transfer of the nitro group to secondary amines, indicating the reactivity of the nitro group in the benzotriazinone ring system .

Molecular Structure Analysis

The molecular structure of 6-nitro-1,2,3-benzotriazin-4(3H)-one is characterized by the presence of a benzotriazinone core with a nitro group attached to the 6-position. The structural features of this compound and its derivatives have been studied, revealing insights into their tautomeric forms. In aqueous solution, benzotriazole N-oxides and their nitro derivatives predominantly exist in the N-oxide tautomeric forms, while in ethanol, the 6-nitro-compounds are mainly in the N-hydroxy-forms .

Chemical Reactions Analysis

The chemical reactivity of 6-nitro-1,2,3-benzotriazin-4(3H)-one is highlighted by its participation in nickel-catalyzed denitrogenative annulation reactions. When reacted with 1,3-dienes in the presence of a nickel(0)/phosphine complex, 1,2,3-benzotriazin-4(3H)-ones undergo oxidative insertion of nickel(0) into the triazinone moiety, leading to the extrusion of dinitrogen and the formation of a five-membered ring azanickelacyclic intermediate. This intermediate can further react with 1,3-dienes or alkenes to produce various 3,4-dihydroisoquinolin-1(2H)-ones .

Physical and Chemical Properties Analysis

The physical and chemical properties of 6-nitro-1,2,3-benzotriazin-4(3H)-one derivatives are influenced by the nitro group and the benzotriazinone core. The nitro group is a key functional group that can undergo various chemical transformations, such as reduction and nucleophilic substitution. The presence of the nitro group also affects the electron distribution within the molecule, which can be crucial for its reactivity and interaction with other chemical species. The synthesis of benzo-1,4-thiazinotropone derivatives, which are structurally related to benzotriazinones, has shown that substituents like the nitro group can lead to the formation of different isomers and derivatives, demonstrating the versatility of these compounds in chemical synthesis .

Scientific Research Applications

Energetics and Structure Studies

A comprehensive study on the energetics and structure of 1,2,3-benzotriazin-4(3H)-one and its tautomers was conducted. It involved experimental and computational analysis, including static bomb combustion calorimetry and high-temperature vacuum sublimation techniques, to derive the standard molar enthalpy of formation in both solid and gas phases. Density Functional Theory (DFT) calculations helped in understanding the interrelation between structure and energy of the compound and its tautomers (Miranda et al., 2011).

Decomposition Studies

Research on the decomposition of 1,2,3-benzotriazines and related triazenes with sodium azide in acetic acid revealed a route to azidoarenes. This study showcased the decomposition patterns of 1,2,3-benzotriazin-4(3H)-one and its derivatives under specific conditions, which has implications in synthetic chemistry applications (Gescher et al., 1977).

Microwave Synthesis and Anticonvulsant Activity

A study conducted on the microwave synthesis of new 3-benzyl-1,2,3-benzotriazin-4(3H)-ones explored their anticonvulsant activities. This research is particularly significant for pharmaceutical applications, demonstrating the potential medical uses of these compounds (Komet, 1997).

1,2,3-Benzotriazinone 1-oxides

Another study focused on the formation of 3-substituted 1,2,3-benzotriazin-4(3H)-one 1-oxides through peracid oxidation. This research contributes to the understanding of the chemical behavior of these compounds, particularly in oxidation reactions, which is relevant for chemical synthesis and industrial applications (Boulton et al., 1989).

Novel Synthesis Methods

Several studies have been conducted to develop new methodologies for the synthesis of 1,2,3-benzotriazin-4(3H)-one derivatives. These include efficient transformations of 2-aminobenzamides using sodium nitrite and iodine (Barak et al., 2019), and a sequential one-pot preparation employing a Cp*Co(III)-catalyzed C−H amidation step (Chirila et al., 2018). These innovative synthesis methods expand the scope and efficiency of producing 1,2,3-benzotriazin-4(3H)-one derivatives.

Nickel-Catalyzed Denitrogenative Reactions

Several papers explored nickel-catalyzed denitrogenative reactions involving 1,2,3-benzotriazin-4(3H)-ones, leading to the formation of various important chemical structures. These studies provide insight into the potential of these compounds in facilitating complex chemical transformations (Miura et al., 2008; Miura et al., 2011).

Mechanism of Action

Target of Action

It is known that the nature of the moiety introduced at position 3 and/or of the substituents decorating the benzene nucleus can influence the compound’s activity .

Mode of Action

It is known that the nearly orthogonal 2-methoxyphenyl group disrupts the ability of the radical to form columns of π-stacked molecules typically observed in organic radicals with extended π-conjugated aromatic frameworks .

Biochemical Pathways

It is known that a region-selective visible light-mediated denitrogenation alkene insertion of 1,2,3-benzotriazin-4 (3 h)-one has been developed to obtain 3-substituted indolin-2-ones .

Pharmacokinetics

It is known that the nature of substituents at position 3 may modulate the hydrophilic-lipophilic balance of the molecule and, hence, its pharmacokinetics as well as the binding capability versus receptor sites .

Result of Action

It is known that depending on the nature of the moiety introduced at position 3 and/or of the substituents decorating the benzene nucleus, a single activity or, more frequently, a cluster of different activities can be observed .

Action Environment

It is known that the compound has a predicted density of 182±01 g/cm3 and a predicted boiling point of 3875±440 °C .